Cas no 126647-30-1 (3,5-Hexadiyne-1,2-diol,6-[6-(1-propyn-1-yl)-1,2-dithiin-3-yl]-)

• Product Name: 3,5-Hexadiyne-1,2-diol,6-[6-(1-propyn-1-yl)-1,2-dithiin-3-yl]-
• CAS No: 126647-30-1
• MF: C₁₃H₁₀O₂S₂
• MW: 262.347301006317
• CID: 187719
• Update Time: 2024-03-01

3,5-Hexadiyne-1,2-diol,6-[6-(1-propyn-1-yl)-1,2-dithiin-3-yl]- Chemical and Physical Properties

Names and Identifiers

• 3,5-Hexadiyne-1,2-diol,6-[6-(1-propyn-1-yl)-1,2-dithiin-3-yl]-
• 1,2-Dithiin, 3,5-hexadiyne-1,2-diolderiv.
• 3,5-Hexadiyne-1,2-diol,6-[6-(1-propynyl)-1,2-dithiin-3-yl]- (9CI)
• Thiarubrin E
• Thiarubrine A diol
• 3,5-Hexadiyne-1,2-diol, 6-[6-(1-propyn-1-yl)-1,2-dithiin-3-yl]-

• Inchi： 1S/C13H10O2S2/c1-2-5-12-8-9-13(17-16-12)7-4-3-6-11(15)10-14/h8-9,11,14-15H,10H2,1H3
• InChI Key： ZQSBNRZGWNQTIF-UHFFFAOYSA-N
• SMILES： C(O)C(O)C#CC#CC1=CC=C(C#CC)SS1

Computed Properties

• Exact Mass: 262.0123

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 443.4±45.0 °C(Predicted)
• PSA: 40.46
• pka: 11.85±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithiins Dithiins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithiins